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Introduction

Cummingtonite is a monoclinic amphibole mineral that forms a solid solution series with

grunerite, distinguished by a higher magnesium to iron ratio.[1][2] It is a common constituent of

medium-grade regionally metamorphosed rocks, particularly those derived from mafic and

ultramafic protoliths, and is characteristic of metamorphosed iron formations.[2][3] Accurate

identification of cummingtonite in thin section is crucial for petrologic studies and requires

careful observation of its unique optical properties using polarized light microscopy.

Key Optical Properties for Identification

1. Plane-Polarized Light (PPL)

Color and Pleochroism: Cummingtonite is typically colorless to pale green or pale brown in

thin section.[3][4] Any observed color and the degree of pleochroism increase with higher

iron content.[4] Magnesium-rich varieties are often non-pleochroic, while iron-rich

cummingtonite may exhibit weak pleochroism, with Z showing a pale green hue and X and

Y being colorless.[1][2]

Relief: The mineral displays moderate to high relief.[5][6]

Habit and Cleavage: Cummingtonite typically forms bladed, columnar, or fibrous crystals.[2]

[3] Like other amphiboles, it exhibits two perfect prismatic cleavages on {110} that intersect
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at approximately 56° and 124°.[3][4] These cleavage angles are best observed in a cross-

section perpendicular to the c-axis, which will appear diamond-shaped.[4][6]

2. Cross-Polarized Light (XPL)

Birefringence: The maximum birefringence of cummingtonite ranges from 0.020 to 0.037,

leading to interference colors up to the second order on the Michel-Lévy chart.[3]

Birefringence also tends to increase with iron content.[4]

Twinning: One of the most diagnostic features of cummingtonite is the presence of fine,

polysynthetic (lamellar) twinning parallel to {100}.[1][3] These twins appear as distinct bands

of yellow and orange.[5]

Extinction: Cummingtonite exhibits inclined extinction. The extinction angle (the angle

between the c-axis and the Z optical direction) varies from approximately 16° to 21°.[3][4]

This inclined extinction is a key feature that distinguishes it from orthorhombic amphiboles

like anthophyllite.[6]

Optic Sign and 2V Angle: Cummingtonite is biaxial positive.[2][3] The 2V angle is typically

high, ranging from 70° to 90°.[2][3]

Distinguishing Cummingtonite from Similar Minerals

Grunerite: As the iron-rich end-member of the series, grunerite has higher refractive indices

and birefringence.[1][7] A key distinction is the optic sign; the series changes from optically

positive (cummingtonite) to optically negative as iron content increases towards grunerite.

[7] Grunerite also has a smaller extinction angle, typically less than 15°.[1]

Anthophyllite: Anthophyllite is the orthorhombic dimorph of magnesium-rich cummingtonite.

[8] The primary distinguishing feature is its parallel extinction in longitudinal sections,

whereas cummingtonite has inclined extinction.[6][7] Anthophyllite generally lacks the

characteristic polysynthetic twinning seen in cummingtonite.[6]

Tremolite-Actinolite Series: Cummingtonite can be distinguished from tremolite and

actinolite by its higher refractive indices and its typically positive optic sign, as calcic

amphiboles are generally optically negative.[4][7]
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Data Presentation: Optical Properties of
Cummingtonite

Optical Property Value Notes

Crystal System Monoclinic

Color (PPL)
Colorless to pale green or pale

brown[3][9]

Color increases with Fe

content[4]

Pleochroism
Weak; X=Y=colorless, Z=pale

green[1][3]

More pronounced in Fe-rich

varieties

Relief Moderate to High[5][6]

Cleavage
Perfect on {110}, intersecting

at ~56° and 124°[3][4]
Typical amphibole cleavage

Birefringence (δ) 0.020 - 0.037[3]
Up to second-order

interference colors

Extinction Inclined[3] Z^c = ~16° to 21°[3][4]

Twinning
Simple or multiple, parallel to

{100}[3][4]

Fine polysynthetic twinning is a

key diagnostic feature[1]

Optic Sign Biaxial (+)[2][3]

2V Angle 70° - 90°[2][3] Varies with Mg content[3]

Refractive Indices
α = 1.633-1.663, β = 1.638-

1.677, γ = 1.655-1.697[3]

Indices decrease with Mg

content[3]

Experimental Protocols
Protocol 1: Thin Section Preparation

Sample Selection: Choose a representative rock sample suspected to contain

cummingtonite.

Cutting: Cut a small, flat slab from the rock sample using a rock saw with a diamond blade.
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Grinding: Grind one surface of the slab on progressively finer abrasive grits (e.g., 220, 400,

600 silicon carbide) until it is perfectly flat and smooth.

Mounting: Mount the polished surface to a glass microscope slide using a suitable adhesive

(e.g., epoxy resin).

Slicing and Grinding: Once the adhesive has cured, use a cut-off saw to slice off the excess

rock, leaving a thin wafer attached to the slide. Carefully grind this wafer down to a standard

thickness of 30 micrometers. This thickness is critical for observing standardized interference

colors. Monitor the thickness by observing the interference colors of known minerals like

quartz or feldspar.

Polishing: Polish the final surface with a fine abrasive slurry (e.g., 1-micrometer alumina) to

remove any scratches from the grinding process.

Cleaning and Labeling: Clean the finished thin section thoroughly and label it appropriately.

Protocol 2: Petrographic Microscope Analysis for Cummingtonite Identification

Initial Setup: Place the prepared thin section on the rotating stage of a petrographic

microscope.

Plane-Polarized Light (PPL) Examination:

Begin with a low-power objective.

Observe the mineral's habit. Look for elongate, prismatic, or fibrous crystals.[3]

Note the color and assess for any pleochroism by rotating the stage. Cummingtonite will

be colorless to pale green/brown with weak pleochroism.[1][3]

Assess the relief by comparing the mineral's brightness and boundary distinctness to the

surrounding minerals.

Identify the characteristic amphibole cleavage, looking for two sets of intersecting lines at

approximately 60° and 120°.[5]

Cross-Polarized Light (XPL) Examination:
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Insert the analyzer to view the sample under cross-polarized light.

Observe the interference colors. Note the maximum color and determine the birefringence

using a Michel-Lévy chart. Cummingtonite will show up to second-order colors.[3]

Carefully look for twinning. The presence of fine, lamellar polysynthetic twins is a strong

indicator of cummingtonite.[1][3]

Determine the extinction angle. Align a crystal's cleavage or long axis with the north-south

crosshair. Rotate the stage until the mineral goes extinct (appears black). The angle of

rotation is the extinction angle. Cummingtonite will have an inclined extinction of 16-21°.

[3][4]

Conoscopic Illumination (Optional):

Switch to a high-power objective and insert the Bertrand lens to observe the interference

figure.

Determine the optic sign. For a grain showing a centered optic axis figure, the isogyres will

indicate if the mineral is biaxial positive.

Confirmation and Differentiation:

Synthesize all observed properties (color, cleavage, birefringence, twinning, and extinction

angle).

Compare these properties to the known values for cummingtonite and other similar

amphiboles (grunerite, anthophyllite, actinolite) to confirm the identification.[1][6]

Mandatory Visualization
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Caption: Workflow for the optical identification of cummingtonite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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